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Compound of Interest

Compound Name: Kanokoside D

Cat. No.: B12300891 Get Quote

For Immediate Release

A comprehensive guide detailing the chemical structure elucidation of Kanokoside D, an

iridoid glycoside isolated from Valeriana fauriei, has been compiled for researchers, scientists,

and professionals in drug development. This technical document provides an in-depth overview

of the spectroscopic and analytical methodologies employed to determine the intricate

molecular framework of this natural product.

Kanokoside D, a member of the terpene glycoside class of organic compounds, has been

identified in plant species such as Valeriana fauriei and Valeriana officinalis. Its structural

determination is pivotal for understanding its potential biological activities and for the

development of novel therapeutic agents. This guide summarizes the key experimental data

and protocols that have been instrumental in its characterization.

Physicochemical and Spectrometric Data
The fundamental properties of Kanokoside D are essential for its identification and

characterization.
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Property Value

Molecular Formula C₂₇H₄₄O₁₆

Molecular Weight 624.6 g/mol

Monoisotopic Mass 624.26293531 Da

CAS Number 64703-88-4

High-resolution mass spectrometry (HRMS) has been a cornerstone in establishing the

molecular formula of Kanokoside D. The observed [M+Na]⁺ adduct at m/z 647.252 in LC-MS

analysis corroborates the assigned molecular weight.

Experimental Protocols
The elucidation of the complex structure of Kanokoside D relies on a suite of sophisticated

analytical techniques. The following outlines the typical experimental protocols employed.

Isolation and Purification
The isolation of Kanokoside D from its natural source, Valeriana fauriei, involves a multi-step

process. A typical workflow is as follows:
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Dried Rhizomes and Roots
of Valeriana fauriei Methanol Extraction Solvent Partitioning

(EtOAc-H₂O, then n-BuOH)
Column Chromatography

(Normal and Reverse-Phase Silica Gel)
High-Performance Liquid
Chromatography (HPLC) Isolated Kanokoside D

Mass Spectrometry (HRMS)
Establishes Molecular Formula

1D NMR (¹H, ¹³C)
Identifies Functional Groups and Carbon Skeleton

2D NMR (COSY, HSQC, HMBC)
Determines Connectivity

Acid or Enzymatic Hydrolysis
Identifies Aglycone and Sugar Moieties

Comparison with Known Compounds
Confirms Structural Features

Final Structure of Kanokoside D

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12300891?utm_src=pdf-body-img
https://www.benchchem.com/product/b12300891#chemical-structure-elucidation-of-kanokoside-d
https://www.benchchem.com/product/b12300891#chemical-structure-elucidation-of-kanokoside-d
https://www.benchchem.com/product/b12300891#chemical-structure-elucidation-of-kanokoside-d
https://www.benchchem.com/product/b12300891#chemical-structure-elucidation-of-kanokoside-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12300891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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